Cas no 612046-90-9 (1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol)

• Product Name: 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol
• CAS No: 612046-90-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6341920
• PubChem ID: 718199
• Update Time: 2025-06-08

1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol
• IDI1_010368
• SR-01000010483
• IDI1_019110
• (1-(2,2-diethoxyethyl)-1H-benzo[d]imidazol-2-yl)methanol
• SR-01000010483-1
• Z57171737
• [1-(2,2-diethoxyethyl)benzimidazol-2-yl]methanol
• AKOS001147412
• MDCNEJHEPKTHMG-UHFFFAOYSA-N
• [1-(2,2-diethoxyethyl)-1H-benzimidazol-2-yl]methanol
• IFLab1_004613
• Methanol, [1-(2,2-diethoxyethyl)-1H-benzoimidazol-2-yl]-
• [1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-yl]methanol
• HMS1425B15
• Oprea1_258916
• 612046-90-9
• IFLab2_000084
• F1115-0180

• Inchi： 1S/C14H20N2O3/c1-3-18-14(19-4-2)9-16-12-8-6-5-7-11(12)15-13(16)10-17/h5-8,14,17H,3-4,9-10H2,1-2H3
• InChI Key： MDCNEJHEPKTHMG-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(CO)=NC2C=CC=CC1=2)OCC

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol

Professional Introduction to Compound with CAS No. 612046-90-9 and Product Name: 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol

The compound identified by the CAS number 612046-90-9 and the product name 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the benzodiazole derivatives, a class of molecules known for their diverse biological activities. The structural features of this compound, particularly the presence of a 1H-1,3-benzodiazol-2-ylmethanol moiety and an ethyl group with diethoxy substitution, make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of benzodiazole derivatives in the development of new therapeutic agents. These compounds exhibit a wide range of pharmacological effects, including anxiolytic, sedative, and anticonvulsant properties. The 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol structure is particularly intriguing due to its unique substitution pattern, which may influence its interactions with biological targets. This has prompted researchers to explore its potential applications in treating various neurological and psychiatric disorders.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions. The introduction of the diethoxyethyl group into the benzodiazole core is a critical step that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to achieve this goal. These techniques not only enhance the efficiency of the synthesis but also improve the overall quality of the final product.

In terms of biological activity, preliminary studies suggest that 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol may exhibit potent effects on central nervous system (CNS) receptors. The benzodiazole moiety is known to interact with GABA-A receptors, which are crucial for mediating anxiety and sleep regulation. The additional ethyl and diethoxy substituents may further modulate these interactions, potentially leading to novel therapeutic profiles. This has generated significant interest among researchers who are seeking to develop new treatments for conditions such as insomnia and anxiety disorders.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol against various biological targets. These studies have already revealed promising results regarding its interaction with enzymes and receptors involved in neurotransmitter pathways. This information is invaluable for designing more effective drugs with improved pharmacokinetic properties.

The pharmaceutical industry has long been interested in developing new benzodiazole-based therapeutics due to their favorable pharmacological profiles. However, concerns about side effects such as dependence and tolerance have limited their widespread use. The unique structure of 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol offers an opportunity to address these issues by modifying key pharmacophoric elements. For instance, the diethoxy substitution may enhance metabolic stability while reducing unwanted side effects. This has opened up new avenues for research aimed at developing safer and more effective benzodiazole derivatives.

Another area of interest is the potential application of this compound in combination therapies. By pairing it with other drugs that target different aspects of neurological disorders, researchers can develop synergistic treatments that provide better outcomes for patients. Preliminary data suggest that 1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol may complement existing therapies by enhancing their efficacy or reducing their side effects. This approach aligns with current trends in drug development that emphasize personalized medicine and multimodal treatment strategies.

The future prospects for this compound are bright, thanks to ongoing advancements in synthetic chemistry and drug discovery technologies. Researchers are exploring new synthetic routes that could improve the scalability and cost-effectiveness of producing 612046-90-9 on an industrial scale. Additionally, innovative analytical techniques are being employed to characterize its molecular structure and interactions at a detailed level. These efforts will be crucial for optimizing its pharmacological properties and ensuring its suitability for clinical applications.

In conclusion,1-(2,2-diethoxyethyl)-1H-1,3-benzodiazol-2-ylmethanol represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing new treatments for neurological and psychiatric disorders. As research continues to uncover more about its properties and potential applications,this compound is poised to play an important role in shaping the future of medicine.